Cas no 249516-70-9 (4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-nitrophenyl)-)

• Product name: 4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-nitrophenyl)-
• CAS No: 249516-70-9
• MF: C₁₅H₉NO₅
• MW: 283.235664129257
• CID: 1420357

4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-nitrophenyl)-

• Inchi： 1S/C15H9NO5/c17-11-2-1-3-13-15(11)12(18)8-14(21-13)9-4-6-10(7-5-9)16(19)20/h1-8,17H
• InChI Key： OWWHGWVFDHUHCE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C([N+]([O-])=O)C=C2)OC2=CC=CC(O)=C2C(=O)C=1

Computed Properties

• Exact Mass: 283.04807

Experimental Properties

• Density: 1.494±0.06 g/cm3(Predicted)
• Melting Point: 226.0-227.0 °C
• Boiling Point: 505.0±50.0 °C(Predicted)
• PSA: 89.67
• pka: 6.70±0.40(Predicted)